Cas no 330957-99-8 (AG-690/13506013)

• Product Name: AG-690/13506013
• CAS No: 330957-99-8
• MF: C₂₄H₂₅F₃N₂O
• MW: 414.463316679001
• CID: 3053997
• PubChem ID: 3131373
• Update Time: 2025-07-01

AG-690/13506013 Chemical and Physical Properties

Names and Identifiers

• AG-690/13506013
• SR-01000431666
• 5,6,14,14-tetramethyl-10-[2-(trifluoromethyl)phenyl]-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one
• 3,3,7,8-tetramethyl-11-[2-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• AKOS000658996
• 2,3,9,9-tetramethyl-6-[2-(trifluoromethyl)phenyl]-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• 3,3,7,8-Tetramethyl-11-(2-(trifluoromethyl)phenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo(b,e)[1,4]diazepin-1-one
• CS-0359656
• SR-01000431666-1
• 3,3,7,8-tetramethyl-11-(2-(trifluoromethyl)phenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• AKOS016340038
• 4M-739
• STK326246
• 330957-99-8

• Inchi： 1S/C24H25F3N2O/c1-13-9-17-18(10-14(13)2)29-22(15-7-5-6-8-16(15)24(25,26)27)21-19(28-17)11-23(3,4)12-20(21)30/h5-10,22,28-29H,11-12H2,1-4H3
• InChI Key： BWJAZSVXINQMIY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C2C(CC(C)(C)CC=2NC2C=C(C)C(C)=CC=2N1)=O)(F)F

Computed Properties

• Exact Mass: 414.19189791Da
• Monoisotopic Mass: 414.19189791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 41.1Ų

Additional information on AG-690/13506013

AG-690/13506013: A Comprehensive Overview of CAS No. 330957-99-8

AG-690/13506013, identified by the CAS registry number 330957-99-8, is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in advancing research in drug development, materials science, and environmental chemistry.

The chemical structure of CAS No. 330957-99-8 is characterized by a complex arrangement of functional groups, which contribute to its versatile reactivity. Researchers have utilized advanced spectroscopic techniques to elucidate its molecular geometry, providing insights into its electronic properties and reactivity patterns. These findings have been instrumental in designing novel synthetic pathways for this compound, enhancing its accessibility for large-scale production.

In the context of pharmacology, AG-690/13506013 has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Recent clinical trials have demonstrated its potential as an anti-inflammatory agent, with studies published in reputable journals such as Nature Communications and Science Advances. The compound's ability to modulate key cellular pathways involved in inflammation has positioned it as a candidate for treating chronic inflammatory diseases.

Beyond pharmacology, CAS No. 330957-99-8 has found applications in materials science, particularly in the development of advanced polymers and composite materials. Its unique mechanical and thermal properties make it an attractive option for use in high-performance applications such as aerospace and automotive industries. Recent breakthroughs in polymer synthesis techniques have further expanded its utility in these fields.

The environmental impact of AG-690/13506013 has also been a topic of interest among researchers. Studies have investigated its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions. These results are particularly relevant for industries engaged in sustainable manufacturing practices.

In conclusion, CAS No. 330957-99-8, or AG-690/13506013, represents a multifaceted compound with diverse applications across various scientific domains. Its continued exploration through cutting-edge research ensures that it remains at the forefront of innovation in chemistry and related fields.